Cas no 1461707-19-6 (4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride)

• Product Name: 4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride
• CAS No: 1461707-19-6
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• CID: 4600981
• PubChem ID: 21534469
• Update Time: 2025-10-28

4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(4-fluorophenyl)-, hydrochloride (1:1)
• 4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride

• Inchi： 1S/C12H16FN.ClH/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10;/h1-2,5-6,10,12H,3-4,7-8,14H2;1H
• InChI Key： ROKYZZQJTUAAFF-UHFFFAOYSA-N
• SMILES： C1(N)CCC(C2=CC=C(F)C=C2)CC1.[H]Cl

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride

4-(4-Fluorophenyl)cyclohexan-1-amine Hydrochloride: A Comprehensive Overview

4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride, also known by its CAS number 1461707-19-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a secondary amine, characterized by its unique structure that combines a cyclohexane ring with a fluorophenyl group. The presence of the fluorine atom in the aromatic ring introduces interesting electronic properties, making this compound a valuable substrate for various chemical reactions and applications.

The synthesis of 4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride typically involves multi-step processes, often starting with the preparation of the corresponding amine followed by acid-mediated protonation to form the hydrochloride salt. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements are particularly relevant in the context of increasing demand for sustainable chemical manufacturing practices.

In terms of chemical properties, this compound exhibits a melting point of approximately 220°C, which is relatively high for organic salts. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for various solution-based reactions. The fluorine atom in the aromatic ring contributes to both the compound's stability and its reactivity. For instance, it can act as an electron-withdrawing group, influencing the electronic environment of the molecule and enhancing its participation in electrophilic aromatic substitution reactions.

One of the most promising applications of 4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride lies in its potential as a building block for drug discovery. The cyclohexane ring provides structural rigidity, while the fluorophenyl group introduces bioisosteric properties that can be advantageous in medicinal chemistry. Recent studies have explored its use as a precursor for designing molecules targeting various therapeutic areas, including central nervous system disorders and cardiovascular diseases.

Moreover, this compound has shown promise in materials science applications. Its ability to form stable complexes with metal ions makes it a candidate for coordination polymer synthesis. Researchers have recently reported on its use in creating stimuli-responsive materials that exhibit reversible changes in physical properties under external conditions such as temperature or pH changes.

The pharmacokinetic profile of 4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride has also been a subject of interest. Preclinical studies indicate moderate absorption rates and acceptable bioavailability when administered orally. However, further research is needed to fully understand its metabolic pathways and potential for drug-drug interactions.

In conclusion, 4-(4-fluorophenyl)cyclohexan-1-amine hydrochloride stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application-oriented research, positions it as an important tool for future innovations in chemistry and pharmacology.